Cas no 2227830-32-0 (rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)
rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
- 2227830-32-0
- rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
- EN300-1917732
-
- Inchi: 1S/C12H17BrN2O/c1-12(2)9(5-14)10(12)8-4-7(13)6-15-11(8)16-3/h4,6,9-10H,5,14H2,1-3H3/t9-,10-/m1/s1
- InChI Key: VHGZQGWDGRSUDB-NXEZZACHSA-N
- SMILES: BrC1=CN=C(C(=C1)[C@@H]1[C@@H](CN)C1(C)C)OC
Computed Properties
- Exact Mass: 284.05243g/mol
- Monoisotopic Mass: 284.05243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 48.1Ų
rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917732-0.05g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-0.1g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-0.25g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-0.5g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-1.0g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1917732-2.5g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-5.0g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1917732-10.0g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1917732-1g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1917732-5g |
rac-[(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine |
2227830-32-0 | 5g |
$4475.0 | 2023-09-17 |
rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
Comprehensive Overview of rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227830-32-0)
The compound rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS No. 2227830-32-0, is a specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylmethanamine core and a 5-bromo-2-methoxypyridine moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.
One of the key reasons for the growing attention toward rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is its stereochemical complexity. The presence of chiral centers at the 1R and 3R positions introduces enantioselectivity, which is critical for its interactions with biological targets. This property aligns with current trends in precision medicine, where researchers aim to develop compounds with high specificity and minimal off-target effects. The 5-bromo-2-methoxypyridine group further enhances its binding affinity, making it a candidate for ligand-based drug design.
In the context of synthetic chemistry, the preparation of rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine involves multi-step processes, including cyclopropanation and amine functionalization. These methods are often optimized for yield and purity, as the compound's efficacy in biological assays depends on its structural integrity. Recent advancements in catalysis and green chemistry have also influenced its synthesis, with researchers exploring metal-free and solvent-free approaches to reduce environmental impact.
The pharmacological potential of rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is another area of active investigation. Preliminary studies suggest its relevance in neuroprotection and receptor modulation, topics that are highly searched in academic and industrial circles. For instance, its structural similarity to known GABA receptor ligands has sparked interest in its potential for treating anxiety and epilepsy. Additionally, the bromine substituent may contribute to its metabolic stability, a key consideration in drug development.
From an SEO perspective, queries related to CAS No. 2227830-32-0 often include terms like "synthesis," "biological activity," and "applications." Addressing these search intents, this compound's versatility extends to material science, where its rigid cyclopropyl ring could be exploited for designing high-performance polymers. Furthermore, its photophysical properties are under scrutiny for potential use in organic electronics, a rapidly growing field.
In conclusion, rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine represents a multifaceted compound with broad applicability. Its chirality, structural motifs, and functional groups make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.
2227830-32-0 (rac-(1R,3R)-3-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)